Cas no 893923-30-3 (N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893923-30-3
• MF: C₂₀H₁₅Cl₂N₅OS
• MW: 444.337000131607
• CID: 6347933
• PubChem ID: 18561879
• Update Time: 2025-07-18

N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• N-(3-chloro-4-methylphenyl)-2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetamide
• F1874-0893
• N-(3-chloro-4-methylphenyl)-2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• 893923-30-3
• N-(3-chloro-4-methylphenyl)-2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• AKOS024615690

• Inchi： 1S/C20H15Cl2N5OS/c1-12-5-6-14(8-17(12)22)26-18(28)10-29-20-16-9-25-27(19(16)23-11-24-20)15-4-2-3-13(21)7-15/h2-9,11H,10H2,1H3,(H,26,28)
• InChI Key： BAXSVDAPLKZNDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2C(C=N1)=C(N=CN=2)SCC(NC1C=CC(C)=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 443.0374367g/mol
• Monoisotopic Mass: 443.0374367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide (CAS No. 893923-30-3)

N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide, with the CAS number 893923-30-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrazolo[3,4-d]pyrimidine core, a structural motif known for its bioactivity, particularly in kinase inhibition. The compound's sulfanylacetamide side chain further enhances its potential as a modulator of enzymatic activity, making it a subject of interest in drug discovery.

In recent years, researchers have focused on kinase inhibitors due to their therapeutic applications in oncology and inflammatory diseases. The 1H-pyrazolo[3,4-d]pyrimidine scaffold, present in this compound, is analogous to purine bases, allowing it to interact with ATP-binding sites in kinases. This property aligns with the growing demand for targeted cancer therapies, a hot topic in biomedical research. Users frequently search for terms like "kinase inhibitor mechanisms" or "pyrazolo[3,4-d]pyrimidine derivatives," reflecting the compound's relevance in contemporary studies.

The synthesis of CAS 893923-30-3 involves multi-step organic reactions, including cross-coupling and sulfhydryl-acylation techniques. Its chlorophenyl and methylphenyl substituents contribute to its lipophilicity, a critical factor in drug bioavailability. These attributes are often discussed in forums exploring "drug design principles" or "structure-activity relationships (SAR)," highlighting the compound's utility as a research tool.

From an SEO perspective, integrating keywords such as "pyrazolo[3,4-d]pyrimidine synthesis" or "acetamide derivatives in drug discovery" can enhance visibility. The compound's potential applications in signal transduction pathways also align with trending queries like "next-generation kinase inhibitors." This dual focus on scientific depth and searchability ensures the content reaches both academic and industry audiences.

In summary, N-(3-chloro-4-methylphenyl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide represents a promising candidate for further investigation, particularly in the context of precision medicine. Its structural complexity and functional versatility make it a valuable subject for researchers exploring small-molecule therapeutics and enzyme modulation strategies.